Cas no 445-71-6 (Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate)

• Product Name: Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate
• CAS No: 445-71-6
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• MDL: MFCD01312037
• CID: 929564
• PubChem ID: 2779431
• Update Time: 2025-04-19

Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyano-6-methyl-2-(trifluoromethyl)nicotinate
• Ethyl 5-cyano-6-methyl-2-(trifluoromethyl)-nicotinate
• ethyl 5-cyano-6-methyl-2-(trifluoromethyl)pyridine-3-carboxylate
• 5-Cyan-6-methyl-2-trifluormethyl-nicotinsaeure-aethylester
• 5-cyano-6-methyl-2-trifluoromethyl-nicotinic acid ethyl ester
• AC1MCVJ3
• AG-B-21826
• AW00731
• CTK6F5838
• KB-100112
• SBB101988
• CEHOHKHJMDKBNM-UHFFFAOYSA-N
• DTXSID80381440
• CS-0323135
• AKOS027420665
• MFCD01312037
• 445-71-6
• DS-015807
• ethyl5-cyano-6-methyl-2-(trifluoromethyl)nicotinate
• AS-8819
• Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate

• MDL： MFCD01312037
• Inchi： 1S/C11H9F3N2O2/c1-3-18-10(17)8-4-7(5-15)6(2)16-9(8)11(12,13)14/h4H,3H2,1-2H3
• InChI Key： CEHOHKHJMDKBNM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(C#N)=C(C)N=1)(F)F

Computed Properties

• Exact Mass: 258.06161202g/mol
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Boiling Point: 97 °C